Oleuroside Oleuroside Oleuroside belongs to the class of organic compounds known as terpene glycosides. These are prenol lipids containing a carbohydrate moiety glycosidically bound to a terpene backbone. Oleuroside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, oleuroside is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, oleuroside can be found in fats and oils, fruits, herbs and spices, and olive. This makes oleuroside a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 116383-31-4
VCID: VC21335086
InChI: InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
SMILES: COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula: C25H32O13
Molecular Weight: 540.5 g/mol

Oleuroside

CAS No.: 116383-31-4

VCID: VC21335086

Molecular Formula: C25H32O13

Molecular Weight: 540.5 g/mol

* For research use only. Not for human or veterinary use.

Oleuroside - 116383-31-4

Description

Oleuroside is a phenolic secoiridoid compound found in olives, belonging to the broader class of sesquiterpenoids, although it is structurally distinct due to its secoiridoid nature . It is known for its potential health benefits, including protective effects against mitochondrial dysfunction in models of early Alzheimer's disease and brain aging . This article aims to provide a comprehensive overview of oleuroside, including its chemical properties, biological activities, and recent research findings.

Biological Activities

Oleuroside has been identified as one of the active components in olive leaf extract that induces erythroid differentiation in human hematopoietic stem cells, suggesting potential hematinic effects . Additionally, oleuroside is noted for its protective effects against mitochondrial dysfunction, which may be beneficial in models of early Alzheimer's disease and brain aging .

Biological Activities Table

ActivityDescription
Hematinic EffectsInduces erythroid differentiation in human hematopoietic stem cells
Neuroprotective EffectsProtects against mitochondrial dysfunction in models of early Alzheimer's disease and brain aging

Research Findings

Recent studies have highlighted the potential of olive leaf extracts, which contain oleuroside, in enhancing red blood cell count and hemoglobin levels without adverse effects on liver and kidney functions . The compound's role in neuroprotection has also been explored, with evidence suggesting its utility in mitigating mitochondrial dysfunction associated with neurodegenerative diseases .

Recent Research Table

Study FocusFindings
Hematinic PotentialIncreased RBC count and hemoglobin levels; no adverse effects on liver/kidney functions
Neuroprotective EffectsMitigates mitochondrial dysfunction in models of early Alzheimer's disease
CAS No. 116383-31-4
Product Name Oleuroside
Molecular Formula C25H32O13
Molecular Weight 540.5 g/mol
IUPAC Name methyl (2S,3R,4S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
Standard InChI InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
Standard InChIKey WWKVQWHAWPZZDB-ASNPJKIBSA-N
Isomeric SMILES COC(=O)C1=CO[C@H]([C@@H]([C@@H]1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
SMILES COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
Canonical SMILES COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
PubChem Compound 14136852
Last Modified Apr 15 2024

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